Methyl 5-fluoro-2-(methoxymethoxy)benzoate

• Molecular Formula: C10H11FO4
• Molecular Weight: 214.19 g/mol
• IUPAC Name: methyl 5-fluoro-2-(methoxymethoxy)benzoate
• InChI: InChI=1S/C10H11FO4/c1-13-6-15-9-4-3-7(11)5-8(9)10(12)14-2/h3-5H,6H2,1-2H3
• InChI Key: KLGNMYNXWANMND-UHFFFAOYSA-N
• Canonical SMILES: COCOC1=C(C=C(C=C1)F)C(=O)OC

Description

Methyl 5-fluoro-2-(methoxymethoxy)benzoate is a useful research compound. Its molecular formula is C10H11FO4 and its molecular weight is 214.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N,N-diisopropylethylamine (15.4 ml) and chloromethyl methyl ether (4.91 ml) were added to a dichloromethane (100 ml) solution of methyl 5-fluoro-2-hydroxybenzoate (10 g), while the solution was stirred under cooling on ice. The obtained mixture was stirred at room temperature for 14 hours. Water was added to the reaction solution, and the mixture was extracted with dichloromethane. The obtained organic layer was dried over magnesium sulfate and then concentrated under reduced pressure, so as to obtain the title compound (12.4 g).